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Compound of Interest

Compound Name: 2-(Aminomethyl)-1-ethylpyrrolidine

Cat. No.: B195583 Get Quote

Essential Safety and Handling Guide for 2-
(Aminomethyl)-1-ethylpyrrolidine
This guide provides critical safety and logistical information for the proper handling and

disposal of 2-(Aminomethyl)-1-ethylpyrrolidine (CAS No: 26116-12-1). The following

procedures are designed to ensure the safety of laboratory personnel and to minimize

environmental impact.

Chemical Properties and Hazards: 2-(Aminomethyl)-1-ethylpyrrolidine is a flammable liquid

and vapor that can cause severe skin burns, eye damage, and respiratory irritation.[1][2][3][4] It

is also harmful if swallowed or in contact with skin.[1][3]
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Hazard Class Description

Physical Hazard
Flammable liquid and vapor (Category 3).[1][3]

[4]

Health Hazards Acute toxicity, Oral (Category 4).[3]

Acute toxicity, Dermal (Category 4).[1][3]

Skin Corrosion/Irritation (Category 1A/1C).[1][3]

[4]

Serious Eye Damage/Eye Irritation (Category 1).

[1][3][4]

Specific target organ toxicity – single exposure

(Category 3), Respiratory system.[1][3]

Personal Protective Equipment (PPE)
To minimize exposure, all personnel must wear appropriate personal protective equipment

when handling 2-(Aminomethyl)-1-ethylpyrrolidine.[5]
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Protection Type Specific Recommendations

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.[3][6] A face shield is also

recommended.[7]

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

or neoprene) to prevent skin exposure.[5][6]

Wear appropriate protective clothing, such as a

lab coat or a disposable gown made of a

resistant material, to prevent skin exposure.[5]

[6]

Respiratory Protection

If ventilation is inadequate or if there is a risk of

inhalation, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[3][5][6]

For higher concentrations, a full-face respirator

with multi-purpose combination (US) or type

ABEK (EN 14387) respirator cartridges is

recommended.[7]

Emergency First Aid Procedures
Immediate action is critical in the event of exposure. Facilities should be equipped with an

eyewash station and a safety shower.[6]
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids.[6] Remove contact

lenses if present and easy to do.[1][7] Seek

immediate medical attention.[1][6]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes.[6] Seek immediate medical

attention.[6] Wash contaminated clothing before

reuse.[6]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen.[6] Do NOT

use mouth-to-mouth resuscitation.[6] Seek

immediate medical attention.[6]

Ingestion

Do NOT induce vomiting.[6] If the person is

conscious and alert, rinse their mouth and have

them drink 2-4 cupfuls of milk or water.[6] Never

give anything by mouth to an unconscious

person.[6] Seek immediate medical attention.[6]

Operational and Disposal Plans
Handling and Storage Procedures
Handling:

Avoid contact with eyes, skin, and clothing.[6]

Avoid breathing vapor or mist.[6]

Use only in a well-ventilated area, preferably in a chemical fume hood.[3][6]

Keep away from heat, sparks, and open flames.[7]
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Use non-sparking tools and take precautionary measures against static discharge.[3]

Wash hands thoroughly after handling.[6]

Storage:

Store in a cool, dry, and well-ventilated place.[6][7]

Keep the container tightly closed.[6][7]

Store in a corrosives area.[1]

Keep away from incompatible materials such as strong oxidizing agents, acids, acid

anhydrides, and acid chlorides.[1][3]

Spill and Leak Containment
In the event of a spill or leak, follow these procedures:

Evacuate: Immediately evacuate personnel from the area.[7]

Ventilate: Ensure adequate ventilation.

Contain: Absorb the spill with an inert material such as vermiculite, sand, or earth.[6]

Collect: Place the absorbed material into a suitable, closed container for disposal.[6]

Clean: Clean the spill area thoroughly.

Prevent Entry into Waterways: Do not let the product enter drains or waterways.[6][7]

Disposal Plan
Dispose of 2-(Aminomethyl)-1-ethylpyrrolidine and its containers in accordance with local,

state, and federal regulations. This chemical should be disposed of as hazardous waste.

Contact a licensed professional waste disposal service to dispose of this material.

Safety and Handling Workflow
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Spill or Leak
- Evacuate and ventilate

- Contain with inert material
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If spill occurs

Personal Exposure
- Follow First Aid Measures

- Seek immediate medical attention

If exposure occurs

Dispose of waste as hazardous
- Use a licensed disposal service

- Follow all regulations
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Caption: Workflow for the safe handling of 2-(Aminomethyl)-1-ethylpyrrolidine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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